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Compound of Interest

Compound Name: Onjixanthone II

Cat. No.: B1163484 Get Quote

For researchers and scientists engaged in drug development and related fields, the safe

handling and disposal of chemical compounds are paramount. This document provides a

comprehensive guide to the proper disposal procedures for Onjixanthone II, a xanthone

isolated from the roots of Polygala tenuifolia[1]. Adherence to these protocols is essential for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Disclaimer: No specific Safety Data Sheet (SDS) for Onjixanthone II (CAS No. 136083-93-7)

is publicly available. The following disposal procedures are based on the safety information for

the general class of xanthones and standard laboratory practices for handling and disposing of

chemical waste. It is crucial to consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and requirements.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of a substance is the first

step toward safe handling and disposal. The table below summarizes key data for

Onjixanthone II and its parent compound, Xanthone.
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Property Onjixanthone II
Xanthone (Parent
Compound)

CAS Number 136083-93-7[2][3] 90-47-1

Molecular Formula C15H12O7[2] C13H8O2

Molecular Weight 304.25 g/mol [2][3] 196.21 g/mol

Appearance - Beige powder solid[4]

Melting Point - 174 - 176 °C[4]

Boiling Point - 349 - 350 °C @ 730 mmHg[4]

Solubility Soluble in DMSO[3] No information available[4]

II. Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Onjixanthone II is not readily available, the parent compound

Xanthone is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[5]. Therefore, it is prudent to handle Onjixanthone II with care, assuming it may

present similar hazards.

Recommended Personal Protective Equipment (PPE) when handling Onjixanthone II:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[4].

Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin

exposure[4].

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed[4].

Respiratory Protection: If working with the solid form where dust may be generated, use a

NIOSH-approved respirator.

III. Step-by-Step Disposal Protocol
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The primary method for the disposal of Onjixanthone II is through a licensed chemical waste

disposal service. Do not dispose of Onjixanthone II down the drain or in regular trash.

Segregation: Collect all waste containing Onjixanthone II, including unused product,

contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a designated

hazardous waste container. Do not mix with other waste streams unless explicitly permitted

by your institution's EHS guidelines.

Container: Use a compatible, leak-proof container with a secure lid for waste collection[6][7].

The container should be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Onjixanthone II"), the quantity of waste, and the date of accumulation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Pickup: Arrange for collection by your institution's licensed hazardous waste disposal

contractor. Complete all necessary waste disposal forms as required.

IV. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated to disperse any potential vapors or dust.

Contain: For solid spills, carefully sweep up the material and place it into the designated

hazardous waste container. For liquid spills (e.g., in DMSO), use an inert absorbent material

such as vermiculite, sand, or earth to contain the spill. Do not use combustible materials like

paper towels.

Collect: Carefully scoop the absorbed material into the designated hazardous waste

container.

Decontaminate: Clean the spill area with soap and water. Collect all cleaning materials and

any contaminated PPE for disposal as hazardous waste.
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Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Experimental Workflows and Logical Relationships
To further clarify the procedural steps, the following diagrams illustrate the recommended

workflows for the disposal of Onjixanthone II and the management of a spill.
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Caption: Workflow for the proper disposal of Onjixanthone II waste.
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Onjixanthone II Spill Management Protocol
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Caption: Step-by-step protocol for managing an Onjixanthone II spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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